![molecular formula C17H15FN2O2 B2682665 2-(4-fluorophenyl)-N-(1-methyl-2-oxoindolin-5-yl)acetamide CAS No. 921774-09-6](/img/structure/B2682665.png)
2-(4-fluorophenyl)-N-(1-methyl-2-oxoindolin-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-fluorophenyl)-N-(1-methyl-2-oxoindolin-5-yl)acetamide, also known as FIIN-1, is a small molecule inhibitor that has been developed to target the oncogenic driver, FGFR (Fibroblast Growth Factor Receptor) kinases. FGFRs are a family of receptor tyrosine kinases that play a crucial role in cell proliferation, differentiation, and survival. Overexpression or mutations in FGFRs have been associated with various types of cancers, including breast, bladder, lung, and gastric cancer. Therefore, the development of FGFR inhibitors such as FIIN-1 has emerged as a promising strategy for cancer therapy.
Scientific Research Applications
Synthesis and Therapeutic Potential A significant area of research involves the synthesis of novel compounds with potential anticonvulsant, antidepressant, and antimicrobial activities. For instance, the synthesis of 2-(5-methyl-2,3-dioxoindolin-1-yl)acetamide derivatives has been explored for their anticonvulsant and antidepressant effects. These compounds were evaluated in models such as the pentylenetetrazole (PTZ)-evoked convulsion model and the forced swimming test (FST) model, showing promising results (Zhen et al., 2015). Similar research efforts have aimed at synthesizing derivatives for anti-inflammatory applications, demonstrating the versatile potential of such compounds (Nikalje, Hirani, & Nawle, 2015).
Antimicrobial and Antifungal Activities Research has also focused on the development of compounds for antimicrobial and antifungal applications. For example, a series of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives were synthesized and evaluated for their antibacterial and antifungal activities against various pathogenic microorganisms, showing promising results (Debnath & Ganguly, 2015).
Pharmacological Investigations Further research has delved into the pharmacological properties of similar compounds, such as their potential role in anticonvulsant and antidepressant activities. Studies have designed and synthesized derivatives to explore these effects, providing a foundation for understanding how modifications to the chemical structure can influence therapeutic potential (Xie et al., 2013).
properties
IUPAC Name |
2-(4-fluorophenyl)-N-(1-methyl-2-oxo-3H-indol-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN2O2/c1-20-15-7-6-14(9-12(15)10-17(20)22)19-16(21)8-11-2-4-13(18)5-3-11/h2-7,9H,8,10H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGHUIGRTBJGFIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CC2=C1C=CC(=C2)NC(=O)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.